Cas no 1822771-61-8 ((2-Ethyl-4-iodophenyl)methanol)

• Product Name: (2-Ethyl-4-iodophenyl)methanol
• CAS No: 1822771-61-8
• MF: C₉H₁₁IO
• MW: 262.09
• CID: 5076312
• Update Time: 2025-05-24

(2-Ethyl-4-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Ethyl-4-iodophenyl)methanol

• Inchi： 1S/C9H11IO/c1-2-7-5-9(10)4-3-8(7)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： PTZAYMKUXBOHND-UHFFFAOYSA-N
• SMILES： C1(C=C(I)C=CC=1CO)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (2-Ethyl-4-iodophenyl)methanol

Recent Advances in the Study of (2-Ethyl-4-iodophenyl)methanol (CAS: 1822771-61-8) in Chemical Biology and Pharmaceutical Research

The compound (2-Ethyl-4-iodophenyl)methanol (CAS: 1822771-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aromatic alcohol, characterized by its ethyl and iodine substituents, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in targeting specific biological pathways and receptors. The unique structural features of this compound, including its iodine moiety, make it a valuable candidate for further investigation in medicinal chemistry.

One of the key areas of research involving (2-Ethyl-4-iodophenyl)methanol is its role in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting protein kinases involved in inflammatory diseases. The researchers utilized the iodine atom for selective radio-labeling, enabling precise tracking of the compound's distribution in biological systems. This approach not only highlighted the compound's synthetic versatility but also its potential in pharmacokinetic studies. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting promising therapeutic applications.

Another notable application of (2-Ethyl-4-iodophenyl)methanol is in the field of positron emission tomography (PET) imaging. A recent publication in ACS Chemical Biology detailed its use as a precursor for radiolabeled probes. The iodine substituent was replaced with fluorine-18, a common radioisotope used in PET imaging, to create a novel tracer for detecting specific enzyme activity in vivo. The results indicated high specificity and sensitivity, making it a potential candidate for diagnostic applications in oncology and neurology. This study underscores the compound's dual utility in both therapeutic and diagnostic contexts.

In addition to its applications in drug development and imaging, (2-Ethyl-4-iodophenyl)methanol has also been investigated for its role in chemical biology. A 2024 study in Nature Chemical Biology explored its use as a chemical probe to study protein-ligand interactions. The researchers employed the compound to map binding sites on target proteins, providing insights into molecular recognition and binding affinity. This work has implications for the design of more effective drugs with reduced off-target effects. The study's findings contribute to a growing body of evidence supporting the compound's utility in understanding complex biological systems.

Despite these advancements, challenges remain in the widespread adoption of (2-Ethyl-4-iodophenyl)methanol in pharmaceutical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, (2-Ethyl-4-iodophenyl)methanol (CAS: 1822771-61-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and versatility make it a valuable tool for drug discovery, diagnostic imaging, and fundamental biological studies. Future research should focus on addressing current limitations and exploring new therapeutic avenues. The compound's potential to bridge gaps between chemistry and biology underscores its importance in advancing the field of medicinal science.